
Compound of Interest

Compound Name: Isopropyl pentyl ether

Cat. No.: B13807955

An In-depth Technical Guide to Isopropyl Pentyl Ether: Chemical Properties, Structure, and Applications

Introduction
Isopropyl pentyl ether, a member of the ether family of organic compounds, is a molecule of interest for researchers and scientists in various fields, 

It is important to distinguish between isomers. While this guide focuses on isopropyl pentyl ether (1-isopropoxypentane), another common isomer is

Chemical Structure and Nomenclature
The structural identity of a chemical compound is fundamental to understanding its behavior.

IUPAC Name: 1-(propan-2-yloxy)pentane[7]

Synonyms: Isopropyl pentyl ether, Ether, isopropyl pentyl[7][8]

Molecular Formula: C₈H₁₈O[7][8]

Molecular Weight: 130.23 g/mol [7][9]

Canonical SMILES: CCCCCOC(C)C[7]

InChI: InChI=1S/C8H18O/c1-4-5-6-7-9-8(2)3/h8H,4-7H2,1-3H3[7][8]

CAS Registry Number: 5756-37-6[7][8]

Figure 1: 2D Structure of Isopropyl Pentyl Ether

graph Isopropyl_Pentyl_Ether {

  layout=neato;

  node [shape=plaintext];

  C1 -- O [len=1.5];

  O -- C2 [len=1.5];

  C2 -- C3 [len=1.5];

  C2 -- C4 [len=1.5];

  C1 -- C5 [len=1.5];

  C5 -- C6 [len=1.5];

  C6 -- C7 [len=1.5];

  C7 -- C8 [len=1.5];

// Atom labels

C1 [label="CH₂"];

O [label="O"];

C2 [label="CH"];

C3 [label="CH₃"];

C4 [label="CH₃"];
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C5 [label="CH₂"];

C6 [label="CH₂"];

C7 [label="CH₂"];

C8 [label="CH₃"];

}

Caption: Preferred synthetic pathway for isopropyl pentyl ether via Williamson synthesis.

Experimental Protocol: Generalized Williamson Ether Synthesis

Alkoxide Formation: In a dry reaction flask under an inert atmosphere (e.g., nitrogen), dissolve pentan-1-ol

Nucleophilic Substitution: To the generated alkoxide solution, add 2-halopropane (e.g., 2-bromopropane) drop

Workup and Purification: Quench the reaction by carefully adding water. Transfer the mixture to a separatory

Reactivity

Ethers are generally unreactive towards many reagents, including dilute acids, bases, halogens, and nucleophil

Acidic Cleavage: The most significant reaction of ethers is their cleavage by strong, concentrated acids, su

Peroxide Formation: A critical safety concern with ethers is their tendency to form explosive peroxides upon
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Applications in Research and Drug Development

The ether functional group is a common structural motif in many biologically active molecules and pharmaceutic

Reaction Solvent: Due to their low reactivity and ability to dissolve a wide range of organic compounds, eth

Extraction Solvent: In the pharmaceutical industry, ethers are used as extraction solvents for the purificat

Pharmaceutical Building Blocks: The ether linkage is present in numerous drugs. The synthesis of these molec

Excipients and Drug Delivery: While not isopropyl pentyl ether itself, related ether compounds like Polyethy

Safety and Handling

Proper handling of ethers is crucial to ensure laboratory safety.

Hazards:
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Flammability: Isopropyl pentyl ether is a flammable liquid. Vapors can form explosive mixtures with air an

Peroxide Formation: May form explosive peroxides upon storage and exposure to air.[13]

Health: May cause drowsiness or dizziness upon inhalation.[17] It can be irritating to the eyes, respirato

Handling Precautions:

Work in a well-ventilated area or a chemical fume hood.[18]

Keep away from heat, sparks, open flames, and other ignition sources.[17]

Use spark-proof tools and explosion-proof equipment.[14]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[18
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Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances and sources of ignition.[18]

Keep containers tightly closed and protected from light.[13][14]

Containers should be dated upon opening and periodically tested for the presence of peroxides.[14]

Conclusion

Isopropyl pentyl ether is a structurally simple yet chemically significant molecule. Its properties are define
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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